Cas no 1806344-08-0 (5-Mercaptobenzo[d]oxazole-2-acetic acid)

• Product Name: 5-Mercaptobenzo[d]oxazole-2-acetic acid
• CAS No: 1806344-08-0
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 4819053
• Update Time: 2025-10-29

5-Mercaptobenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Mercaptobenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C9H7NO3S/c11-9(12)4-8-10-6-3-5(14)1-2-7(6)13-8/h1-3,14H,4H2,(H,11,12)
• InChI Key： SNQQPSLTVDXGRV-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)N=C(CC(=O)O)O2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.4
• Topological Polar Surface Area: 64.3

Additional information on 5-Mercaptobenzo[d]oxazole-2-acetic acid

5-Mercaptobenzo[d]oxazole-2-acetic acid (CAS No. 1806344-08-0): A Comprehensive Overview of Its Properties and Applications

5-Mercaptobenzo[d]oxazole-2-acetic acid (CAS No. 1806344-08-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, characterized by the presence of a benzo[d]oxazole core and a mercapto (-SH) functional group, offers a versatile platform for chemical modifications and biological interactions. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical development, material science, and bioconjugation.

The growing interest in 5-Mercaptobenzo[d]oxazole-2-acetic acid aligns with broader trends in the scientific community, such as the search for novel heterocyclic compounds with enhanced bioactivity. Users frequently search for terms like "benzo[d]oxazole derivatives", "thiol-containing compounds", and "acetic acid applications in drug design", reflecting the compound's relevance in cutting-edge research. Its ability to act as a ligand or building block in synthetic chemistry further underscores its importance.

One of the key features of 5-Mercaptobenzo[d]oxazole-2-acetic acid is its potential role in medicinal chemistry. The compound's thiol group enables it to participate in disulfide bond formation, a critical mechanism in protein stabilization and drug targeting. Recent studies have highlighted its utility in designing small-molecule inhibitors and protease substrates, making it a valuable tool for drug discovery pipelines. Additionally, its acetic acid moiety provides solubility advantages, which are crucial for bioavailability optimization.

Beyond pharmaceuticals, 5-Mercaptobenzo[d]oxazole-2-acetic acid has found applications in material science. Its aromatic heterocycle and thiol functionality make it an attractive candidate for modifying surfaces or creating self-assembled monolayers (SAMs). These properties are particularly relevant in the development of sensors, nanomaterials, and conductive polymers, areas that are currently trending in scientific literature and patent filings.

From an SEO perspective, this compound is often associated with queries like "synthesis of benzo[d]oxazole derivatives", "thiol-based bioconjugation techniques", and "applications of acetic acid in organic chemistry". Addressing these topics not only enhances the article's visibility but also ensures it meets the needs of a diverse audience, including chemists, researchers, and industry professionals. The compound's CAS No. 1806344-08-0 serves as a critical identifier for those seeking precise technical information.

In conclusion, 5-Mercaptobenzo[d]oxazole-2-acetic acid represents a fascinating intersection of chemical innovation and practical utility. Its multifaceted applications, from drug design to advanced materials, position it as a compound of enduring interest. As research continues to uncover new possibilities, this molecule is likely to remain a focal point in both academic and industrial settings.